4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H23N5/c1-15-22-19(18-6-7-18)12-20(23-15)25-10-8-24(9-11-25)14-17-4-2-16(13-21)3-5-17/h2-5,12,18H,6-11,14H2,1H3
• InChI Key: WQZYPQUJWGAQPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)C#N)C4CC4
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol

Description

4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile, also known as 4-CMPB, is a synthetic compound that has been studied for its potential applications in scientific research. It has been studied for its ability to act as an agonist or antagonist of various types of receptors, and its effects on biochemical and physiological processes.

Scientific Research Applications

4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile has been studied for its potential applications in scientific research. It has been found to act as an agonist or antagonist of various types of receptors, including the serotonin 5-HT2A receptor, the serotonin 5-HT2B receptor, and the serotonin 5-HT3 receptor. It has also been studied for its effects on biochemical and physiological processes, such as the regulation of the hypothalamic-pituitary-adrenal (HPA) axis.

Mechanism of Action

The exact mechanism of action of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is not yet fully understood. However, it is thought to act as an agonist or antagonist of various types of receptors. It is believed that it binds to the serotonin 5-HT2A, 5-HT2B, and 5-HT3 receptors, which are involved in the regulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile has been studied for its effects on various biochemical and physiological processes. It has been found to act as an agonist or antagonist of the serotonin 5-HT2A, 5-HT2B, and 5-HT3 receptors, which are involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. It has also been found to modulate the release of neurotransmitters, such as dopamine and serotonin, and to affect the activity of various enzymes, such as monoamine oxidase (MAO).

Advantages and Limitations for Lab Experiments

The use of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile in laboratory experiments has several advantages. It is a synthetic compound, which means that it can be easily synthesized and purified to a high degree of purity. It is also relatively stable, which makes it suitable for use in long-term experiments. However, it is important to note that 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is not approved for use in humans, and its effects on humans are not yet fully understood. Therefore, it should only be used in laboratory experiments under the supervision of a qualified researcher.

Future Directions

There are several potential future directions for research into 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile. Further studies could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore its potential applications in the development of new drugs or therapeutic agents. Finally, studies could be conducted to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is achieved through a multi-step process. The first step involves the reaction of 6-cyclopropyl-2-methylpyrimidine-4-yl chloride with piperazine to form the piperazine derivative. This is followed by the reaction of the piperazine derivative with methylbenzonitrile to form 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile. The final step is the purification of the compound to ensure that it is of the highest quality.